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Cat. No.: B1148559

An In-depth Technical Guide to Diisononyl Phthalate (DINP) as a Plasticizer in Polyvinyl
Chloride (PVC)

Introduction to Diisononyl Phthalate (DINP)

Diisononyl phthalate (DINP) is a high-molecular-weight phthalate ester primarily used as a
plasticizer to impart flexibility and durability to otherwise rigid polyvinyl chloride (PVC).[1][2]
Chemically, DINP is a diester of phthalic acid and isononyl alcohol.[3] It is not a single, pure
compound but rather a complex mixture of isomers of isononyl esters of phthalic acid, which is
why it is associated with multiple CAS numbers (primarily 28553-12-0 and 68515-48-0).[4][5]

PVC is an inherently brittle and rigid polymer due to the strong intermolecular forces between
its molecular chains. Plasticizers are essential additives that act as "molecular lubricants,"
inserting themselves between the PVC polymer chains to reduce these forces. This process,
known as plasticization, lowers the material's glass transition temperature (Tg), transforming it
from a hard solid into a flexible, workable material suitable for a vast range of applications.

For many years, Di(2-ethylhexyl) phthalate (DEHP) was the industry-standard plasticizer.
However, due to toxicological and environmental concerns, DINP has emerged as a prominent
and effective replacement in many applications, including construction materials, wire and
cable insulation, automotive components, and consumer goods.

Mechanism of Plasticization
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The function of DINP as a plasticizer is a physical, rather than chemical, process. The DINP
molecules, with their relatively long and branched isononyl alkyl chains, position themselves
between the long PVC polymer chains. This insertion increases the "free volume" within the
polymer matrix and shields the polar attractions between the PVC chains. By reducing these
intermolecular forces, the polymer chains can more easily slide past one another, which lowers
the glass transition temperature (Tg) and imparts flexibility to the material. The compatibility of
the plasticizer with the PVC resin is crucial; plasticizers with functional groups like aromatic
rings, such as the one in DINP, are generally more compatible with PVC than those with long,
plain hydrocarbon chains.
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Caption: Mechanism of PVC plasticization by DINP.
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Performance Characteristics and Data

The selection of a plasticizer is critical as it dictates the final properties of the PVC product.
DINP offers a balanced profile of properties, making it a versatile choice for many applications.

General and Physical Properties

DINP is a clear, colorless to light yellow, oily liquid with a slight, characteristic odor. Its higher
molecular weight compared to plasticizers like DEHP contributes to its lower volatility and
migration.

Table 1: General Properties of Diisononyl Phthalate (DINP)

Property Unit Value References
Chemical Formula - C26H4204

Molecular Weight g/mol ~418.6

CAS Number - 28553-12-0

Density (20°C) g/cm3 0.970-0.974

Ester Content % >99.5

Acid Value mg KOH/g <0.07

Flash Point °C =190

Boiling Point °C 244 - 252 (@ 0.7 kPa)

Viscosity (20°C) cP 70 - 80

| Water Solubility | g/mL | <0.01 (@ 20°C) | |

Mechanical Properties of DINP-Plasticized PVC

DINP imparts a unique set of mechanical properties to PVC, often striking a balance between
flexibility and strength. When compared to the formerly standard DEHP, DINP-plasticized PVC
tends to be stiffer but with greater tensile strength.
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Table 2: Comparative Mechanical Properties of Plasticized PVC

Property

Tensile
Strength

Test Method

ASTM D638

PVC with DINP

Higher

PVC with
DEHP

Lower

Key
Observations

PVC with DINP
generally
exhibits
greater tensile
strength.

Elongation at
Break

ASTM D638

Lower

Higher

DEHP typically
imparts greater
flexibility and
elongation before

fracture.

| Young's Modulus | ASTM D638 | Higher | Lower | A higher Young's modulus indicates that
DINP-plasticized PVC is typically stiffer. |

Thermal and Permanence Properties

A key advantage of DINP is its superior permanence, characterized by lower volatility and

better resistance to migration compared to lower molecular weight phthalates like DOP
(DEHP). This ensures the long-term stability and flexibility of the final product.

Table 3: Comparative Thermal and Permanence Properties
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Property

Volatility

PVC with DINP

Lower

PVC with
DOP/DEHP

Higher

Key Observations

DINP has lower
plasticizer loss
during high-
temperature
processing and
service life.

Heat Resistance

Good (90°C Wire
Rating)

Standard (60°C Wire
Rating)

DINP is suitable for
applications requiring

higher temperature

resistance than
standard DOP.

DINP has slightly

Cold Flexibility Slightly Inferior Good inferior cold resistance

compared to DOP.

DINP is not easily

Water Extraction Good Resistance Lower Resistance

extracted by water.

| Oil/Solvent Extraction | Better Resistance | Lower Resistance | DINP demonstrates better
resistance to extraction by common organic solvents. |

Migration Characteristics

Plasticizer migration is the process where the plasticizer leaches out of the PVC matrix. This
can be influenced by temperature, the medium in contact with the PVC, and the plasticizer's
molecular weight. DINP, being a higher molecular weight phthalate, generally exhibits lower
migration rates than DEHP.

Table 4: Migration/Leaching Rates of Phthalates from PVC
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Phthalate (Content)

DINP (39%)

Leaching Rate (p
g/day )

0.030

Medium

Aqueous

Key Observations

Leaching rates
increase with
decreasing
hydrophobicity
(DEHP > DOTP >
DINP).

DINP (23%)

0.014

Aqueous

Leaching rates
decrease with lower
initial plasticizer

content.

DEHP (38%)

0.122

Aqueous

DEHP shows a
significantly higher
leaching rate
compared to DINP
under similar

conditions.

| DINP (in children's toys) | 0.04 to 1.29 ug/10 cm?/h | Saliva Simulant | Migration varies

significantly depending on the specific product formulation. |

Experimental Protocols

Evaluating the performance of DINP in PVC requires standardized testing procedures. Below

are methodologies for key experiments.

Protocol for Determination of Mechanical Properties

Objective: To determine the tensile strength, elongation at break, and Young's modulus of
DINP-plasticized PVC. Standard: Based on ASTM D638 or ASTM D2284.

Methodology:
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Sample Preparation: PVC formulations with the desired concentration of DINP are prepared
by mixing PVC resin, plasticizer, and other additives (stabilizers, fillers) in a high-speed
mixer. The homogenous mixture is then processed (e.g., molded, extruded) into
standardized dumbbell-shaped specimens.

Conditioning: Specimens are conditioned according to the standard's guidelines (e.g.,
specific temperature and humidity) to ensure consistent results.

Test Setup: A universal testing machine (UTM) is equipped with grips suitable for holding the
specimens. An extensometer is attached to the specimen's gauge length to accurately
measure elongation.

Procedure: The specimen is mounted securely in the UTM grips. A tensile load is applied at a
constant rate of crosshead movement until the specimen fractures. The force applied and the
corresponding elongation are recorded continuously throughout the test.

Data Analysis:

o Tensile Strength: Calculated by dividing the maximum load by the original cross-sectional
area of the specimen.

o Elongation at Break: The percentage increase in the original gauge length at the point of
fracture.

o Young's Modulus: The slope of the initial, linear portion of the stress-strain curve.

Protocol for Migration and Leaching Analysis

Objective: To quantify the amount of DINP that migrates from a PVC material into a liquid
simulant.

Methodology:

e Specimen Preparation: Standardized shapes (e.g., circular discs of a specified diameter) are
cut from the plasticized PVC sheet. The weight and surface area are precisely measured.

o Exposure: The specimens are fully immersed in a selected liquid simulant (e.g., water,
ethanol-water mixtures, n-hexane, or specific food simulants like sunflower oil). The test is
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conducted in a sealed container at a controlled temperature for a specified duration (e.g., 24
hours, 10 days).

o Extraction and Analysis: After the exposure period, the specimens are removed. An internal
standard is added to the liquid simulant, which is then analyzed to determine the
concentration of the leached DINP.

e Instrumentation: The concentration of DINP in the solvent is typically determined using

analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-
Performance Liquid Chromatography (HPLC).

o Calculation: The amount of migrated plasticizer is expressed as a percentage of the initial
plasticizer content or in terms of mass per unit area (e.g., ug/cm2).

Start: PVC Sample
with DINP

1. Specimen Preparation
(Cut to standard size,

weigh, measure area)

;

2. Immersion Exposure
(Place in liquid simulant,
control time & temperature)

:

3. Extraction
(Remove specimen,

collect simulant with
leached DINP)

4. Instrumental Analysis
(GC-MS or HPLC)

5. Data Calculation
(Quantify migrated DINP,
r

eport as pg/cmz2 or % loss)

End: Migration Result
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Caption: Experimental workflow for a plasticizer migration test.

Toxicological Profile and Biocompatibility

The primary driver for replacing DEHP with DINP has been toxicological concerns. DEHP is a
known endocrine disruptor, with its toxicity often linked to the activation of the Peroxisome
Proliferator-Activated Receptor alpha (PPARQ).

While considered a safer alternative, DINP is not biologically inert. Repeated oral exposure
studies in rodents have identified the liver and kidney as the main target organs. However,
carcinogenic effects observed in rodents are generally considered species-specific and not
relevant to humans. The primary toxicity mechanism associated with DINP is the induction of
oxidative stress, whereas DEHP's effects are more directly tied to endocrine disruption.

For drug development professionals and in the medical device industry, where biocompatibility
is paramount, DINP is often a more suitable option than DEHP for flexible PVC components
due to its lower migration and more favorable toxicological profile. However, regulations exist
that limit the use of DINP in certain sensitive applications, such as in toys and childcare articles
that can be placed in the mouth.
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Caption: Simplified comparison of toxicological pathways.

Conclusion

Diisononyl phthalate has established itself as a highly effective and versatile general-purpose
plasticizer for PVC. Its primary advantages lie in its low volatility, excellent durability, and
reduced migration potential compared to lower molecular weight phthalates like DEHP. These
characteristics contribute to a longer service life for the end product and a more favorable
safety profile. While it may exhibit slightly reduced plasticizing efficiency and cold flexibility
compared to some alternatives, DINP provides a superior overall balance of mechanical
strength, thermal stability, and permanence. For researchers and professionals in fields
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requiring high-performance, durable, and biocompatible materials, DINP represents a well-
studied and reliable choice for flexible PVC formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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